Cas no 288401-04-7 (4H-1-Benzopyran-4-one,2-(4-hydroxyphenyl)-6-methyl-)

4H-1-Benzopyran-4-one,2-(4-hydroxyphenyl)-6-methyl- structure
288401-04-7 structure
Product Name:4H-1-Benzopyran-4-one,2-(4-hydroxyphenyl)-6-methyl-
CAS No:288401-04-7
MF:C16H12O3
MW:252.264684677124
CID:248911
PubChem ID:1659442
Update Time:2025-04-19

4H-1-Benzopyran-4-one,2-(4-hydroxyphenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2-(4-hydroxyphenyl)-6-methyl-
    • 4'-Hydroxy-6-methylflavone
    • NSC792754
    • 4H-1-Benzopyran-4-one, 2-(4-hydroxyphenyl)-6-methyl-
    • AKOS002387516
    • 2-(4-hydroxyphenyl)-6-methylchromen-4-one
    • YAACYYNCHMHECD-UHFFFAOYSA-N
    • CS-0336027
    • MFCD03424432
    • NSC-792754
    • CHEMBL2442412
    • 4-Hydroxy-6-methylflavone,97%
    • 288401-04-7
    • SCHEMBL5433487
    • 2-(4-Hydroxyphenyl)-6-methyl-4H-chromen-4-one
    • MDL: MFCD03424432
    • Inchi: 1S/C16H12O3/c1-10-2-7-15-13(8-10)14(18)9-16(19-15)11-3-5-12(17)6-4-11/h2-9,17H,1H3
    • InChI Key: YAACYYNCHMHECD-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2C=C(C)C=CC1=2)=O)C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 252.07900
  • Monoisotopic Mass: 252.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Melting Point: 238-243℃
  • PSA: 50.44000
  • LogP: 3.47400

4H-1-Benzopyran-4-one,2-(4-hydroxyphenyl)-6-methyl- Pricemore >>

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